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Compound of Interest

2-(3,4-Difluorobenzoyl)-4-
Compound Name:

methylpyridine
CAS No.: 1187167-00-5
Cat. No.: B1454204

Get Quote

To our valued researchers, scientists, and drug development professionals,

This technical guide addresses the inquiry for the IUPAC name and synonyms of the chemical
formula C13H9F2NO. Our comprehensive search of authoritative chemical databases,
including PubChem and the NIST Chemistry WebBook, did not identify a known compound
with this exact molecular formula. This suggests that the provided formula may be inaccurate or
represents a novel, uncharacterized molecule.

In the interest of providing valuable and actionable information, this guide will focus on a
plausible, structurally related compound, N-(2,4-difluorophenyl)acetamide (C8H7F2NO), for
which extensive data is available. We will also briefly discuss Diflufenican, a more complex
agrochemical that contains the N-(2,4-difluorophenyl)amide moiety and was a prominent result
in initial broad searches, as it may be relevant to the user's field of interest.

We believe this approach will offer clarity and a scientifically grounded alternative for your
research and development endeavors.
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Part 1: Analysis of the Query and Proposed
Alternative

A systematic search for the molecular formula C13H9F2NO yielded no matching entries in
major chemical registries. This leads to the conclusion that the formula is likely incorrect.
However, the presence of two fluorine atoms, a nitrogen, and an oxygen atom suggests a
potential interest in fluorinated aromatic amides, a common motif in pharmacologically active
compounds and agrochemicals.

Based on this, we propose N-(2,4-difluorophenyl)acetamide as a relevant and well-documented
alternative for this technical guide. Its IUPAC name and synonyms are provided below.

IUPAC Name and Synonyms for N-(2,4-
difluorophenyl)acetamide (C8H7F2NO)

e |[UPAC Name: N-(2,4-difluorophenyl)acetamide[1]
e Synonyms:

o 2'4'-difluoroacetanilide[1]

o Aminobenzene, N-acetyl-2,4-difluoro-[1]

o CAS Registry Number: 399-36-0[1]

The structural simplicity and confirmed existence of N-(2,4-difluorophenyl)acetamide make it a
suitable candidate for a detailed technical examination.

A Note on Diflufenican

Initial, broader searches for the queried formula returned results for Diflufenican, a herbicide
with the molecular formula C19H11F5N202. While the elemental composition is significantly
different, it contains the core N-(2,4-difluorophenyl)amide structure. This suggests a potential
area of interest for the user and is mentioned here for completeness.

o |[UPAC Name for Diflufenican: N-(2,4-difluorophenyl)-2-[3-(trifluoromethyl)phenoxy]pyridine-
3-carboxamide

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=399-36-0&Units=SI
https://webbook.nist.gov/cgi/cbook.cgi?ID=399-36-0&Units=SI
https://webbook.nist.gov/cgi/cbook.cgi?ID=399-36-0&Units=SI
https://webbook.nist.gov/cgi/cbook.cgi?ID=399-36-0&Units=SI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1454204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Part 2: Technical Guide for N-(2,4-
difluorophenyl)acetamide

This section will proceed with a technical overview of N-(2,4-difluorophenyl)acetamide.

Physicochemical Properties

A summary of the key physicochemical properties of N-(2,4-difluorophenyl)acetamide is
presented in the table below.

Property Value
Molecular Formula C8H7F2NO
Molecular Weight 171.14 g/mol [1]
CAS Registry Number 399-36-0[1]

Synthesis and Reactivity

N-(2,4-difluorophenyl)acetamide can be synthesized through the acylation of 2,4-difluoroaniline
with an acetylating agent, such as acetic anhydride or acetyl chloride. The lone pair of
electrons on the nitrogen atom of the aniline attacks the electrophilic carbonyl carbon of the
acetylating agent, followed by the elimination of a leaving group to form the amide bond.

Diagram of the General Synthesis of N-(2,4-difluorophenyl)acetamide

Reactants

. - Acylation
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Acetyl Chloride

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=399-36-0&Units=SI
https://webbook.nist.gov/cgi/cbook.cgi?ID=399-36-0&Units=SI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1454204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: General synthesis of N-(2,4-difluorophenyl)acetamide.

The reactivity of N-(2,4-difluorophenyl)acetamide is characteristic of secondary amides. The
amide bond can be hydrolyzed under acidic or basic conditions to yield 2,4-difluoroaniline and
acetic acid. The aromatic ring can undergo electrophilic substitution, with the orientation of
incoming substituents directed by the activating effect of the amide group and the deactivating,
ortho-, para-directing effects of the fluorine atoms.

Spectroscopic Data

The identity and purity of N-(2,4-difluorophenyl)acetamide can be confirmed using various
spectroscopic techniques.

e Mass Spectrometry: The NIST WebBook provides mass spectrum data for this compound,
which can be used for its identification in complex mixtures.[1]

o Gas Phase lon Energetics: Data on the gas phase ion energetics of N-(2,4-
difluorophenyl)acetamide is also available from the NIST Chemistry WebBook.[1]

Potential Applications in Research and Development

N-(2,4-difluorophenyl)acetamide and its derivatives are valuable building blocks in medicinal
chemistry and materials science. The difluorophenyl motif is often incorporated into molecules
to enhance their metabolic stability, binding affinity, and pharmacokinetic properties.

Workflow for Investigating Derivatives of N-(2,4-difluorophenyl)acetamide
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Chemical Modification
(e.g., substitution on the aromatic ring)

'

Purification and Characterization
(HPLC, NMR, Mass Spec)

'

Biological Screening
(e.g., enzyme inhibition assays)
Lead Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Acetamide,N-(2,4-difluorophenyl)- [webbook.nist.gov]
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BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1454204/docs#technical-note-on-the-identification-of-
c13h9f2no]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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